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molecular formula C9H7NO3 B1293876 4-Nitroindan-1-one CAS No. 24623-25-4

4-Nitroindan-1-one

Cat. No. B1293876
CAS RN: 24623-25-4
M. Wt: 177.16 g/mol
InChI Key: QIIWEVWPOBNGLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07615557B2

Procedure details

To a solution of 4-nitroindan-1-one (0.381 g, 2.15 mmol) in ethanol (5 ml) was added sodium borohydride (0.048 g, 1.29 mmol) at 0° C., and the mixture was stirred at room temperature for 3 hours. Aqueous solution of ammonium chloride was added to the mixture, and extracted with ethyl acetate. The organic layer was dried over MgSO4, filtered, and concentrated under reduced pressure to obtain 4-nitroindan-1-ol. 1H NMR (CDCl3) δ 1.90 (d, J=6.5 Hz, 1H), 2.00-2.07 (m, 1H), 2.56-2.63 (m, 1H), 3.25-3.33 (m, 1H), 3.54-3.60 (m, 1H), 5.30-5.35 (m, 1H), 7.44 (t, J=8.2 Hz, 1H), 7.72 (d, J=7.6 Hz, 1H), 8.12 (d, J=8.2 Hz, 1H).
Name
4-nitroindan-1-one
Quantity
0.381 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
0.048 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
5 mL
Type
solvent
Reaction Step One
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-nitroindan-1-ol

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:5]=1[CH2:6][CH2:7][C:8]2=[O:13])([O-:3])=[O:2].[BH4-].[Na+].[Cl-].[NH4+]>C(O)C>[N+:1]([C:4]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:5]=1[CH2:6][CH2:7][CH:8]2[OH:13])([O-:3])=[O:2] |f:1.2,3.4|

Inputs

Step One
Name
4-nitroindan-1-one
Quantity
0.381 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C2CCC(C2=CC=C1)=O
Name
sodium borohydride
Quantity
0.048 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
ethanol
Quantity
5 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 3 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 3 h
Name
4-nitroindan-1-ol
Type
product
Smiles
[N+](=O)([O-])C1=C2CCC(C2=CC=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.